Cas no 2171317-45-4 (3-amino-N-ethyl-1-isopropyl-N-methyl-1H-pyrazole-4-carboxamide)

• Product Name: 3-amino-N-ethyl-1-isopropyl-N-methyl-1H-pyrazole-4-carboxamide
• CAS No: 2171317-45-4
• MF: C₁₀H₁₈N₄O
• MW: 210.276121616364
• CID: 5193968
• Update Time: 2025-06-08

3-amino-N-ethyl-1-isopropyl-N-methyl-1H-pyrazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-amino-N-ethyl-1-isopropyl-N-methyl-1H-pyrazole-4-carboxamide
• 1H-Pyrazole-4-carboxamide, 3-amino-N-ethyl-N-methyl-1-(1-methylethyl)-

• Inchi： 1S/C10H18N4O/c1-5-13(4)10(15)8-6-14(7(2)3)12-9(8)11/h6-7H,5H2,1-4H3,(H2,11,12)
• InChI Key： JDVWRHDKHRQXJH-UHFFFAOYSA-N
• SMILES： N1(C(C)C)C=C(C(N(CC)C)=O)C(N)=N1

Additional information on 3-amino-N-ethyl-1-isopropyl-N-methyl-1H-pyrazole-4-carboxamide

Introduction to 3-amino-N-ethyl-1-isopropyl-N-methyl-1H-pyrazole-4-carboxamide (CAS No. 2171317-45-4)

3-amino-N-ethyl-1-isopropyl-N-methyl-1H-pyrazole-4-carboxamide, identified by its CAS number 2171317-45-4, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its versatile structural framework and potential biological activities. This compound belongs to the pyrazole class, which is well-documented for its broad spectrum of pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer effects. The specific substitution pattern in 3-amino-N-ethyl-1-isopropyl-N-methyl-1H-pyrazole-4-carboxamide contributes to its unique chemical and biological characteristics, making it a valuable scaffold for drug discovery and development.

The structural composition of 3-amino-N-ethyl-1-isopropyl-N-methyl-1H-pyrazole-4-carboxamide features a pyrazole core substituted with an amino group at the 3-position, an ethyl group at the 1-position, a methyl group at the 1-position, and a carboxamide functional group at the 4-position. This arrangement not only enhances the compound's solubility and bioavailability but also allows for interactions with various biological targets. The presence of multiple nitrogen atoms in the pyrazole ring and the carboxamide moiety makes it a promising candidate for further derivatization and optimization.

In recent years, there has been growing interest in pyrazole derivatives as pharmacophores due to their ability to modulate enzyme activity and receptor binding. Studies have shown that compounds with similar structural motifs exhibit inhibitory effects on enzymes such as kinases and phosphodiesterases, which are implicated in various diseases, including cancer and inflammatory disorders. The 3-amino-N-ethyl-1-isopropyl-N-methyl-1H-pyrazole-4-carboxamide structure provides a unique platform for exploring these interactions.

One of the most compelling aspects of 3-amino-N-ethyl-1-isopropyl-N-methyl-1H-pyrazole-4-carboxamide is its potential application in oncology research. Pyrazole derivatives have been reported to inhibit the activity of tyrosine kinases, which are overexpressed in many cancer cells. The carboxamide group in this compound can form hydrogen bonds with key residues in the active site of these enzymes, potentially leading to potent inhibition. Additionally, the ethyl and isopropyl substituents may enhance binding affinity by occupying hydrophobic pockets within the target protein.

Another area where 3-amino-N-ethyl-1-isopropyl-N-methyl-1H-pyrazole-4-carboxamide shows promise is in anti-inflammatory therapy. Chronic inflammation is a hallmark of many diseases, including arthritis and autoimmune disorders. Researchers have identified that certain pyrazole derivatives can modulate inflammatory pathways by inhibiting enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The structural features of 3-amino-N-ethyl-1-isopropyl-N-methyl-1H-pyrazole-4-carboxamide suggest that it may interact with these enzymes similarly, offering a potential therapeutic intervention.

The synthesis of 3-amino-N-ethyl-1-isopropyl-N-methyl-1H-pyrazole-4-carboxamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between hydrazine derivatives and ketones or aldehydes, followed by functional group modifications such as amidation. Advances in catalytic methods have improved the efficiency of these reactions, making it feasible to produce larger quantities of the compound for research purposes.

In terms of pharmacokinetic properties, 3-amino-N-ethyl-1-isopropyl-N-methyl-1H-pyrazole-4-carboxamide exhibits favorable solubility characteristics due to the presence of polar functional groups like the carboxamide moiety. This solubility is crucial for drug formulation and administration. Additionally, preliminary studies suggest that the compound has good metabolic stability, which is essential for maintaining efficacy over time after administration.

Recent computational studies have also highlighted the potential of 3-amino-N-ethyl-1-isopropyl-N-methyl-1H-pyrazole-4-carboxamide as a lead compound for drug development. Molecular docking simulations have shown that it can bind effectively to various biological targets with high affinity. These simulations provide valuable insights into the binding mode of the compound and help guide further structural modifications to improve its pharmacological profile.

The future direction of research on 3-amino-N-ethyl-1-isopropyl-N-methyl-1H-pyrazole-4-carboxamide includes exploring its potential in treating neurological disorders. Pyrazole derivatives have been investigated for their ability to cross the blood-brain barrier, making them suitable candidates for central nervous system (CNS) applications. The compound's ability to modulate neurotransmitter systems could make it useful in treating conditions such as depression, anxiety, and neurodegenerative diseases.

Furthermore, green chemistry principles are being applied to optimize the synthesis of 3-amino-N-electhyl-l-isopropyl-l-methyll-H-pyrrolle-l-carbomide, aiming to reduce waste and energy consumption while maintaining high yields. Solvent-free reactions and catalytic methods are being explored as alternatives to traditional synthetic approaches. These efforts align with global initiatives to promote sustainable pharmaceutical manufacturing practices.

In conclusion,3-amino-l-electhyl-l-lsopropyll-lmethyll-H-pyrrolle-l-carbomide (CAS No.l217l31l7-l45-l) represents a promising scaffold for drug discovery with applications across multiple therapeutic areas including oncology,l anti-inflammation therapy,land neurology.l Its unique structural features,l favorable pharmacokinetic properties,and potential for further optimization make it a valuable compound for ongoing research.l As advancements continue in synthetic chemistry,computational biology,and green chemistry,the full therapeutic potential of this compound will likely be realized.l